Cas no 955299-38-4 (N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide)

• Product Name: N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide
• CAS No: 955299-38-4
• MF: C₂₁H₁₂ClN₃O₅
• MW: 421.790083885193
• CID: 5431375
• Update Time: 2025-06-30

N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxoisoindol-2-yl)benzamide
• N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide

• Inchi： 1S/C21H12ClN3O5/c22-17-11-14(25(29)30)9-10-18(17)23-19(26)12-5-7-13(8-6-12)24-20(27)15-3-1-2-4-16(15)21(24)28/h1-11H,(H,23,26)
• InChI Key： GIXBAQGUALLEJY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1Cl)(=O)C1=CC=C(N2C(=O)C3=C(C2=O)C=CC=C3)C=C1

Additional information on N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide

N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide: A Comprehensive Overview

N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide, also known by its CAS number 955299-38-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide core substituted with a 2-chloro-4-nitrophenyl group and a 1,3-dioxo isoindoline moiety. The combination of these functional groups makes it a unique molecule with diverse reactivity and biological activity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. These developments highlight the importance of sustainable practices in the synthesis of advanced organic compounds like CAS 955299-38-4.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that the benzamide framework can serve as a scaffold for drug development, particularly in targeting specific enzymes or receptors. The presence of electron-withdrawing groups such as nitro and chloro substituents enhances the molecule's ability to interact with biological targets. Recent research has focused on evaluating its inhibitory effects on kinases and other enzymes implicated in diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound exhibits interesting physical properties that make it suitable for materials science applications. Its rigid structure and conjugated system contribute to unique electronic properties, which could be harnessed in the development of advanced materials such as organic semiconductors or sensors. Preliminary studies have demonstrated its potential as a building block for constructing functional materials with tailored electronic characteristics.

The stability and reactivity of N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzamide have been extensively investigated under various conditions. Researchers have explored its behavior under thermal, photochemical, and enzymatic conditions to understand its degradation pathways and metabolic fate. These studies are crucial for assessing its safety profile and environmental impact, particularly if it is intended for use in pharmaceutical or agricultural applications.

From an analytical standpoint, the characterization of this compound has been achieved using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide detailed insights into its molecular structure and purity. Furthermore, computational chemistry approaches have been employed to predict its physicochemical properties and interactions with biological systems. Such computational studies complement experimental work by offering valuable predictions that guide further research.

In conclusion, CAS 955299-38-4, or N-(2-chloro-4-nitrophenyl)-4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yllbenzamide, represents a fascinating molecule with multifaceted applications across chemistry and biology. Its complex structure endows it with unique properties that make it a valuable subject for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound stands at the forefront of innovation in modern chemical science.